4,5-Dimethylthiazol-2-ylcarbamoylcarboxylic Acid

• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol
• IUPAC Name: 2-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-2-oxoacetic acid
• InChI: InChI=1S/C7H8N2O3S/c1-3-4(2)13-7(8-3)9-5(10)6(11)12/h1-2H3,(H,11,12)(H,8,9,10)
• InChI Key: UHYAQVWBQCIABE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C(=O)O)C

Description

4,5-Dimethylthiazol-2-ylcarbamoylcarboxylic Acid is a useful research compound. Its molecular formula is C7H8N2O3S and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4,5-dimethylthiazol-2-ylcarbamoylcarboxylate (1.2 g., 5.26 mmole) was slurried in 40 ml. of water. Potassium carbonate (1 N, 5.3 ml., 2.65 mmoles) was added and the mixture heated on a steam bath for 5 minutes, yielding a clear solution. The reaction mixture was cooled in an ice-water bath and 6 ml. of 1 N hydrochloric acid added. The precipitated crude product was recovered by filtration (933 mg.). Recrystallization from acetic acid gave purified 4,5-dimethylthiazol-2-ylcarbamoylcarboxylic acid [652 mg.; m.p. 235°-236° C. (dec.)].